2,3-Dimethoxyquinoxaline-5-carbaldehyde
Cat. No. B2789224
M. Wt: 218.212
InChI Key: LXRBCVZPYMPIJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06117873
Procedure details
17 ml (188 mmol) of 2-nitropropane are added to a solution of 3.7 g (163 mmol) of sodium in 700 ml of methanol. After stirring for 5 minutes, 35.5 g (125.4 mmol) of solid 5-bromomethyl-2,3-dimethoxyquinoxaline are added. The mixture is heated to reflux for 1 hour, a homogeneous solution resulting. After cooling, the solution is concentrated under reduced pressure. The residue is taken up in ethyl acetate and 1N hydrochloric acid, the phases are separated and the organic phase is washed with water and brine, dried over sodium sulfate and concentrated. The title compound is isolated in the form of white crystals by crystallization from ethyl acetate. M.p. 137-140°; TLC (ethyl acetate/hexane 1:3): Rf =0.45.
[Compound]
Name
solid
Quantity
35.5 g
Type
reactant
Reaction Step Two
Name
Identifiers
|
REACTION_CXSMILES
|
[N+](C(C)C)([O-])=[O:2].[Na].Br[CH2:9][C:10]1[CH:19]=[CH:18][CH:17]=[C:16]2[C:11]=1[N:12]=[C:13]([O:22][CH3:23])[C:14]([O:20][CH3:21])=[N:15]2>CO>[CH3:21][O:20][C:14]1[C:13]([O:22][CH3:23])=[N:12][C:11]2[C:10]([CH:9]=[O:2])=[CH:19][CH:18]=[CH:17][C:16]=2[N:15]=1 |^1:6|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
17 mL
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C(C)C
|
|
Name
|
|
|
Quantity
|
3.7 g
|
|
Type
|
reactant
|
|
Smiles
|
[Na]
|
|
Name
|
|
|
Quantity
|
700 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Two
[Compound]
|
Name
|
solid
|
|
Quantity
|
35.5 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
BrCC1=C2N=C(C(=NC2=CC=C1)OC)OC
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
After stirring for 5 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture is heated
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to reflux for 1 hour
|
|
Duration
|
1 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a homogeneous solution resulting
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After cooling
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the solution is concentrated under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
1N hydrochloric acid, the phases are separated
|
WASH
|
Type
|
WASH
|
|
Details
|
the organic phase is washed with water and brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulfate
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
